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Compound of Interest

Compound Name: Flamprop-isopropyl!

Cat. No.: B166160

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats
in wheat. Accurate and reliable analytical methods are crucial for monitoring its presence in
environmental samples, ensuring food safety, and for research and development purposes.
These application notes provide detailed protocols for the quantitative analysis of flamprop-
isopropyl using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-
Mass Spectrometry (GC-MS), supported by certified analytical standards and reference
materials.

Analytical Standards and Reference Materials

The quality and accuracy of analytical measurements are fundamentally dependent on the use
of high-purity, certified analytical standards and reference materials. Several reputable
suppliers offer flamprop-isopropyl and its active enantiomer, flamprop-M-isopropyl, with
detailed certificates of analysis.

Key Properties:
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Property Flamprop-isopropyl Flamprop-M-isopropyl
CAS Number 52756-22-6 57973-67-8
Molecular Formula C19H19CIFNOs C19H19CIFNOs
Molecular Weight 363.81 g/mol 363.81 g/mol
propan-2-yl 2-(N-benzoyl-3- propan-2-yl (2R)-2-(N-benzoyl-
IUPAC Name chloro-4- 3-chloro-4-
fluoroanilino)propanoate fluoroanilino)propanoate

Table 1: Physicochemical Properties of Flamprop-isopropyl and Flamprop-M-isopropy!.
Suppliers of Analytical Standards:

e Sigma-Aldrich (TraceCERT®): Provides certified reference materials (CRMs) produced and
certified in accordance with ISO/IEC 17025 and ISO 17034. These standards are traceable
to primary materials from national metrology institutes (NMIs).[1]

o LGC Standards: Offers flamprop-isopropyl reference standards for environmental testing.

[2]

e CRM LABSTANDARD: Supplies analytical standards of flamprop-isopropyl and flamprop-
M-isopropyl in neat form.[3][4]

It is imperative to consult the Certificate of Analysis (CoA) provided by the supplier for the exact
purity, concentration, and storage conditions of the standard.

Experimental Protocols
Quantitative Analysis of Flamprop-isopropyl in Soil
Samples by GC-MS

This protocol describes the extraction and quantification of flamprop-isopropyl residues from

soil matrices.

a. Sample Preparation and Extraction Workflow
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Caption: Workflow for soil sample preparation and extraction.
b. Materials and Reagents:
o Flamprop-isopropyl certified reference standard
o Acetonitrile (HPLC grade)
o Ethyl acetate (HPLC grade)
e Anhydrous sodium sulfate
e Solid Phase Extraction (SPE) C18 cartridges (500mg, 6mL)
e 0.22 um PTFE syringe filters

c. Instrumentation and Conditions:
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Parameter

Setting

Gas Chromatograph

Agilent 7890A or equivalent

Mass Spectrometer

Agilent 5975C or equivalent

Column

DB-5ms (30 m x 0.25 mm ID, 0.25 pm film

thickness)

Carrier Gas

Helium at a constant flow of 1.2 mL/min

Inlet Temperature

280 °C

Injection Volume

1 pL (splitless mode)

Oven Program

Initial 100 °C for 1 min, ramp to 280 °C at 15
°C/min, hold for 5 min

MS Source Temp.

230 °C

MS Quad Temp.

150 °C

Acquisition Mode

Selected lon Monitoring (SIM)

Quantifier lon (m/z)

105

Qualifier lons (M/z)

276, 322

Table 2: GC-MS Operating Conditions.

d. Protocol:

o Extraction: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Add 20

mL of acetonitrile and vortex vigorously for 2 minutes.

o Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

o Supernatant Collection: Carefully decant the supernatant into a clean tube.

o SPE Cleanup: Condition a C18 SPE cartridge with 5 mL of acetonitrile followed by 5 mL of

deionized water. Load the supernatant onto the cartridge.
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 Elution: Elute the analyte with 10 mL of acetonitrile.
« Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

e Reconstitution: Reconstitute the residue in 1 mL of ethyl acetate. Filter through a 0.22 pm
PTFE syringe filter into a GC vial.

e Analysis: Inject 1 yL of the prepared sample into the GC-MS system.
e. Calibration:

Prepare a series of calibration standards of flamprop-isopropyl in ethyl acetate at
concentrations ranging from 0.01 to 1.0 pg/mL. Plot the peak area against the concentration to
generate a calibration curve.

Quantitative Analysis of Flamprop-isopropyl in Wheat
Samples by HPLC-UV

This protocol details the analysis of flamprop-isopropyl residues in wheat grain.

a. Sample Preparation and Analysis Workflow
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Caption: Workflow for wheat sample preparation and HPLC analysis.

b. Materials and Reagents:

Flamprop-isopropyl certified reference standard

Acetonitrile (HPLC grade)

Deionized water

Primary Secondary Amine (PSA) sorbent
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C18 bulk sorbent

Anhydrous magnesium sulfate

0.22 um Nylon syringe filters

c. Instrumentation and Conditions:
Parameter Setting
HPLC System Agilent 1260 Infinity or equivalent
Detector UV-Vis Detector
Column C18 column (4.6 x 150 mm, 5 um)
Mobile Phase Acetonitrile:Water (70:30, v/v)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C
Detection Wavelength 254 nm

Table 3: HPLC-UV Operating Conditions.
d. Protocol:

o Extraction: Weigh 10 g of homogenized wheat sample into a 50 mL centrifuge tube. Add 20
mL of acetonitrile and homogenize for 3 minutes.

e Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Vortex
immediately for 1 minute.

o Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

e Dispersive SPE (d-SPE) Cleanup: Transfer 1 mL of the supernatant to a 2 mL
microcentrifuge tube containing 150 mg of PSA and 150 mg of C18 sorbent.
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» Vortex and Centrifuge: Vortex for 30 seconds and then centrifuge at 10,000 rpm for 5
minutes.

« Filtration: Filter the supernatant through a 0.22 pm nylon syringe filter into an HPLC vial.
e Analysis: Inject 20 pL of the prepared sample into the HPLC-UV system.
e. Calibration:

Prepare matrix-matched calibration standards by spiking blank wheat extract with flamprop-
isopropyl standard solution to achieve concentrations ranging from 0.05 to 2.0 pg/mL. Plot the
peak area against the concentration to construct the calibration curve.

Mode of Action: Disruption of Auxin Signaling

Flamprop-isopropyl is classified as a synthetic auxin herbicide. Its mode of action involves
mimicking the natural plant hormone auxin (indole-3-acetic acid, IAA), leading to a disruption of
normal plant growth processes. At herbicidal concentrations, it causes an uncontrolled and
disorganized growth response in susceptible plants, ultimately leading to their death. The key
events in the signaling pathway are depicted below.
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Caption: Simplified signaling pathway of synthetic auxin herbicides.

The binding of the synthetic auxin to its receptor promotes the degradation of transcriptional
repressor proteins (Aux/IAA). This, in turn, allows for the expression of auxin-responsive genes,
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leading to an overproduction of ethylene and abscisic acid (ABA). This hormonal imbalance
results in uncontrolled cell division, elongation, and ultimately, senescence and plant death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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